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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Cobalt-Hafnium (Co-Hf) binary

phase diagram, synthesizing crystallographic data, invariant reactions, and experimental

methodologies. The information presented is crucial for materials design, high-temperature

applications, and understanding the fundamental interactions between cobalt and hafnium.

Introduction to the Co-Hf System
The Co-Hf system is characterized by several intermetallic compounds and complex phase

equilibria.[1] Early investigations identified the existence of three primary intermetallic

compounds: Hf2Co, HfCo, and the Laves phase HfCo2.[1] Subsequent research confirmed

these phases and introduced an additional compound, HfCo4.[1] A thermodynamic assessment

of the Co-Hf system has been conducted using the CALPHAD (Calculation of Phase Diagrams)

method, which combines experimental data with thermodynamic models to produce a self-

consistent description of the phase diagram.

Intermetallic Compounds and Crystal Structures
The Co-Hf system features several stable intermetallic compounds, each with a distinct crystal

structure. The crystallographic data for these phases are summarized in the table below.
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Phase
Composition
(at.% Co)

Pearson
Symbol

Space Group Prototype

(αCo) > 98.5 hP2 P63/mmc Mg

(βCo) > 98.5 cF4 Fm-3m Cu

Co23Hf6 ~79.3 cF116 Fm-3m Th6Mn23

Co11Hf2 ~84.6

Co7Hf2 ~77.8

Co2Hf ~66.7 cF24 Fd-3m Cu2Mg

CoHf 50 cP2 Pm-3m CsCl

CoHf2 33.3 cI12 Im-3m W

(βHf) < 10.5 cI2 Im-3m W

(αHf) < 1.5 hP2 P63/mmc Mg

Data compiled from various sources. Note that crystallographic data for Co11Hf2 and Co7Hf2

are less consistently reported in the literature.

The HfCo2 Laves phase is of particular interest due to its mechanical properties.[2] Studies

have shown that the Debye temperature of HfCo2 increases with cobalt content, indicating

greater vibration frequencies of the atoms.[2]

Invariant Reactions and Phase Equilibria
The Co-Hf phase diagram is defined by a series of invariant reactions, where multiple phases

are in equilibrium. These reactions dictate the solidification behavior and microstructure of Co-

Hf alloys.
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Reaction Temperature (°C)
Composition (at.%
Hf)

Reaction Type

L ↔ (βCo) + Co11Hf2 1244 9.44 Eutectic

L + Co23Hf6 ↔

Co11Hf2
1273 11.61 Peritectic

L + Co2Hf ↔ Co23Hf6 1326.6 14.54 Peritectic

L ↔ Co2Hf + CoHf 1565.7 41.53 Eutectic

L + CoHf ↔ CoHf2 1306.8 67.95 Peritectic

L ↔ CoHf2 + (βHf) 1277.9 71.91 Eutectic

(βHf) ↔ (αHf) + CoHf2 1203.5 88.62 Eutectoid

Co11Hf2 ↔ Co23Hf6

+ (βCo)
650 20.69 Peritectoid

(βCo) ↔ (αCo) +

Co23Hf6
421.8 20.69 Eutectoid

Table data sourced from CompuTherm LLC.[3]

The solubility of hafnium in α-Co is approximately 0.8 at.% at 1100°C and 1.4 at.% at 1250°C.

[1] The solubility of cobalt in α-hafnium is low, not exceeding 0.5 at.% at 1100°C.[1]

Experimental Determination of the Phase Diagram
The determination of the Co-Hf phase diagram has been accomplished through a combination

of experimental techniques, as outlined below.

4.1. Sample Preparation and Alloy Synthesis

High-purity hafnium (99.8%) and cobalt (99.2%) are used as starting materials.[1] Alloys are

typically prepared by arc-melting the constituent elements in an inert atmosphere (e.g., argon)

to prevent oxidation. The samples are then homogenized by annealing at elevated

temperatures for extended periods.
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4.2. Experimental Techniques

A variety of analytical methods are employed to characterize the phases and determine the

transformation temperatures:

Differential Thermal Analysis (DTA): Used to identify the temperatures of phase transitions

(e.g., melting, eutectic, and peritectic reactions) by detecting the heat absorbed or released

during heating and cooling.[1]

X-ray Diffraction (XRD): Employed to identify the crystal structures of the different phases

present in the alloys at various compositions and temperatures.[1][2]

Metallography: Involves polishing and etching the surface of the alloy samples to reveal their

microstructure under an optical or scanning electron microscope.[1]

Electron Probe Microanalysis (EPMA): Used to determine the chemical composition of the

individual phases within the microstructure.[2]

Dilatometric Studies: Measure the change in length of a sample as a function of temperature

to detect phase transformations.[1]

The following diagram illustrates a typical experimental workflow for the determination of a

binary phase diagram.
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Experimental Workflow for Phase Diagram Determination

Sample Preparation

Analytical Techniques

Data Analysis & Modeling

High-Purity Elements
(Co, Hf)

Arc Melting
(Inert Atmosphere)

Homogenization Annealing

Differential Thermal Analysis (DTA) X-ray Diffraction (XRD) Metallography & EPMA

Determination of
Transformation Temperatures Phase Identification Compositional Analysis

Thermodynamic Modeling
(e.g., CALPHAD)

Phase Diagram Construction

Click to download full resolution via product page

A typical experimental workflow for determining a binary phase diagram.
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Logical Relationships in the Co-Hf System
The relationships between the different phases in the Co-Hf system can be visualized as a

network of transformations and equilibria. The following diagram illustrates these connections.

Phase Relationships in the Co-Hf System
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A diagram illustrating the phase transformations in the Co-Hf system.

Conclusion
The Cobalt-Hafnium phase diagram is a critical tool for materials scientists and engineers

working with cobalt-based superalloys and other high-performance materials. A thorough

understanding of the phase equilibria, intermetallic compounds, and transformation kinetics is

essential for predicting material properties and designing new alloys with enhanced

performance characteristics. Further research, particularly in the thermodynamic modeling and

experimental validation of the less-characterized intermetallic phases, will continue to refine our

understanding of this complex and important binary system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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